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Compound of Interest

Compound Name: Tiafenacil

Cat. No.: B1428544

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
the herbicide tiafenacil. The information is designed to help minimize off-target drift during field
experiments.

Frequently Asked Questions (FAQSs)

1. What is tiafenacil and what is its mode of action?

Tiafenacil is a non-selective, contact herbicide belonging to the pyrimidinedione chemical
class.[1] It is used for the pre-plant and pre-emergence burndown control of annual grasses
and broadleaf weeds. Tiafenacil's mode of action is the inhibition of the protoporphyrinogen
oxidase (PPO) enzyme.[1][2] This inhibition leads to the accumulation of protoporphyrin IX,
which, in the presence of light, generates highly reactive singlet oxygen. This results in rapid
membrane breakdown and the destruction of plant cells.

2. What is off-target herbicide drift and what are the primary causes?

Off-target herbicide drift is the physical movement of a herbicide through the air from the
application site to any unintended location. This can occur as particle drift, where small spray
droplets are carried by wind, or vapor drift, where the herbicide evaporates and moves as a
gas. Key factors influencing drift include:
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e Wind Speed and Direction: High wind speeds are a primary cause of drift. It is crucial to
spray in low wind conditions and ensure the wind is blowing away from sensitive areas.

» Nozzle Type and Pressure: The choice of nozzle and the application pressure directly impact
droplet size. Higher pressures and nozzles that produce fine droplets increase the risk of
drift.

o Boom Height: The higher the spray boom is from the target, the longer the droplets are in the
air and the more susceptible they are to wind.

o Temperature and Humidity: High temperatures and low humidity can cause spray droplets to
evaporate, making them smaller, lighter, and more prone to drift. Applications should ideally
be made when temperatures are below 80°F.

o Temperature Inversions: This atmospheric condition, where a layer of warm air traps cooler
air near the ground, can lead to the long-distance drift of a concentrated cloud of small spray
droplets. Spraying during a temperature inversion should be avoided.

3. How can | minimize tiafenacil drift in my field experiments?

Minimizing off-target drift requires a multi-faceted approach focusing on equipment, application
technique, and environmental conditions. Key strategies include:

o Select Appropriate Nozzles: Use drift-reducing nozzles, such as air induction nozzles, which
produce larger, coarser droplets that are less likely to drift.

e Manage Application Pressure: Operate at lower pressures (e.g., 15 to 30 psi) to produce
larger droplets.

o Optimize Boom Height: Keep the spray boom as low as possible to the target canopy while
maintaining uniform coverage.

e Monitor Weather Conditions: Do not spray in windy conditions (generally, winds above 10
mph are risky). Avoid spraying during temperature inversions, which are common in the early
morning or late evening.
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» Use Buffer Zones: Establish a downwind buffer zone between the treated area and any
sensitive, non-target plants. Regulatory assessments for tiafenacil have recommended a 1-
meter spray buffer zone to protect aquatic organisms.

o Consider Adjuvants: Drift control adjuvants can be added to the spray tank to increase the
viscosity of the spray solution, resulting in larger droplets.

4. What are the potential impacts of tiafenacil drift on non-target crops?

Recent studies have simulated tiafenacil drift by applying reduced rates to sensitive crops. The
results indicate that even low concentrations can cause injury, although the severity and
potential for recovery vary by crop.

e Soybean: Soybeans are highly sensitive to tiafenacil. Simulated drift rates as low as 1/64th
of the labeled rate caused significant visual injury, height reduction, and yield loss.

e Corn: Corn can show initial injury from tiafenacil drift, but it appears to be more tolerant than
soybeans. Studies have shown that corn can often recover from early-season exposure to
reduced rates without a significant impact on growth and yield.

e Rice: Similar to corn, rice may exhibit initial visual injury after exposure to simulated
tiafenacil drift, but the crop tends to recover, with no long-term negative impact on height or
yield.

5. How do | troubleshoot and document a suspected case of tiafenacil drift?
If you suspect off-target drift has occurred, systematic documentation is crucial.

o Record Application Details: Document the date, time, herbicide used (including tank-mix
partners), application rate, nozzle type, pressure, boom height, and sprayer speed.

o Document Weather Conditions: Record wind speed and direction, temperature, and humidity
at the time of application.

» Map the Area: Create a diagram showing the treated field, surrounding non-target areas, and
the location and pattern of any observed injury.
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» Photograph the Injury: Take high-quality photos of the symptoms on affected plants. It is also
helpful to photograph unaffected plants of the same species for comparison.

» Consider Residue Analysis: For definitive confirmation, plant and soil samples can be
collected and sent to a laboratory for herbicide residue analysis. Note that herbicides can
degrade quickly, so timely sampling is important.

Data on Non-Target Crop Sensitivity to Tiafenacil

The following tables summarize data from studies investigating the impact of reduced rates of
tiafenacil on various crops, simulating different levels of off-target drift.

Table 1: Impact of Simulated Tiafenacil Drift on Soybean

Tiafenacil Rate Visual Injury at 4 Height Reduction

(Fraction of Weeks After at 4 Weeks After Yield Reduction (%)
Labeled Rate*) Treatment (%) Treatment (%)

1/8x 67 53 53

1/16x 33 30 24

1/32x 14 13 5

1/64x 4 5 1

*Labeled rate basis for calculation was 24.64 g ai/ha.

Table 2: Impact of Simulated Tiafenacil Drift on Corn
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Tiafenacil Rate  Application Visual Injury at  Visual Injury at
(Fraction of Timing (Corn 1 Week After 4 Weeks After
Labeled Rate*) Growth Stage) Treatment (%) Treatment (%)

Impact on
Yield

No significant

1/8x 2-leaf 31 1 _

reduction

No significant
1/16x 2-leaf 21 0 )

reduction

No significant
1/32x 2-leaf 13 0 ]

reduction

No significant
1/8x 4-leaf 22 0 ]

reduction

No significant
1/16x 4-leaf 14 0 ]

reduction

No significant
1/32x 4-leaf 8 0

reduction

*Labeled rate basis for calculation was 24.64 g ai/ha.

Table 3: Impact of Simulated Tiafenacil Drift on Rice
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Tiafenacil Rate  Application Visual Injury at  Visual Injury at
(Fraction of Timing (Rice 1 Week After 2 Weeks After
Labeled Rate*) Growth Stage) Treatment (%) Treatment (%)

Impact on
Yield

No significant

1/8x 1-leaf 50 13 )
reduction
No significant
1/16x 1-leaf 35 8 )
reduction
No significant
1/32x 1-leaf 23 5 ]
reduction
) No significant
1/8x 3-leaf 20 No Injury ]
reduction
_ No significant
1/16x 3-leaf 13 No Injury ]
reduction
) No significant
1/32x 3-leaf 8 No Injury

reduction

*Labeled rate basis for calculation was 24.64 g ai/ha.

Experimental Protocols

Protocol for a Field Experiment to Minimize Off-Target Drift of Tiafenacil

This protocol outlines a methodology for applying tiafenacil in a field setting while
implementing best practices to minimize off-target drift.

1. Site Selection and Preparation:

o Select a field site with a clearly defined target area.

« |dentify and map sensitive areas downwind, including other research plots, sensitive crops,
and water bodies.

o Establish a mandatory buffer zone of at least 1 meter, and preferably wider, between the
application area and sensitive sites.

2. Equipment Setup and Calibration:
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Sprayer: Use a ground boom sprayer.

Nozzles: Select and install air-induction or other drift-reduction nozzles designed to produce
a "Coarse" or larger droplet size according to ASABE standards.

Pressure: Calibrate the sprayer to operate at the lower end of the nozzle's recommended
pressure range (e.g., 15-30 psi) to maximize droplet size.

Boom Height: Adjust the boom height to the lowest possible setting that still provides uniform
spray coverage, as recommended by the nozzle manufacturer.

Calibration: Ensure the sprayer is accurately calibrated to deliver the intended spray volume
per acre.

. Application Procedure:

Weather Monitoring: Before and during the application, continuously monitor weather
conditions using a calibrated, on-site weather station or handheld device. Do not spray if:
Wind speeds exceed 10 mph.

A temperature inversion is present (test for an inversion by observing smoke or measuring
temperatures at different heights).

Temperatures are above 80°F and humidity is low.

Spray Mixture:

Prepare the tiafenacil solution according to the experimental design.

Consider adding a registered drift control adjuvant to the tank mix.

Application:

Begin spraying on the downwind side of the field and proceed upwind.

Maintain a consistent and slow ground speed.

Turn off the sprayer during turns and when outside the designated spray area.

. Post-Application and Decontamination:

Thoroughly clean the sprayer equipment after use to prevent contamination of subsequent
applications.

Document all application parameters, including weather conditions, equipment settings, and
any deviations from the protocol.

Visualizations
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Caption: Tiafenacil's mode of action via PPO inhibition.
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Caption: Workflow for a low-drift field experiment.
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Caption: Troubleshooting decision tree for suspected drift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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